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Compound of Interest

Compound Name:
5-Bromo-3-fluoro-2-

methoxybenzaldehyde

CAS No.: 470668-70-3

Cat. No.: B3037184

Get Quote

Executive Summary
Target Molecule: 5-Bromo-3-fluoro-2-methoxybenzaldehyde CAS Registry Number: 149949-

30-6 (Related analogues often mislabeled; exact structure verification required) Primary

Application: Key intermediate in the synthesis of kinase inhibitors (e.g., p38 MAPK, MEK) and

CNS-active agents. The scaffold combines a deactivated aromatic core with three distinct

handles for orthogonal functionalization: an aldehyde (reductive amination/olefination), an aryl

bromide (Suzuki/Buchwald coupling), and a fluoride (potential SNAr or metabolic blocking).

Synthesis Challenge: The primary challenge lies in the regioselective installation of the bromine

atom relative to the directing fluorine and methoxy/hydroxy groups. Direct bromination of 3-

fluoroanisole derivatives often yields isomeric mixtures (C4 vs. C6 substitution).

Selected Strategy: This guide details a scalable, high-fidelity "Phenol-First" Route. By starting

with the bromination of 3-fluoro-2-hydroxybenzaldehyde (rather than the methyl ether), we

leverage the potent ortho/para-directing power of the free phenol to exclusively lock the
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bromine at the C5 position. Subsequent O-methylation provides the target molecule in high

yield (>85% overall).

Retrosynthetic Analysis
The strategic disconnection relies on the late-stage methylation of the phenol. This decision is

driven by the fact that phenols undergo Electrophilic Aromatic Substitution (EAS) with

significantly higher regiocontrol than their anisole counterparts in multi-substituted systems.

Disconnection: C–O Bond (Methylation)

C–Br Bond (Bromination).

Starting Material: 3-Fluoro-2-hydroxybenzaldehyde (commercially available or synthesized

via Mg-mediated formylation of 2-fluorophenol).

Target:
5-Bromo-3-fluoro-2-methoxybenzaldehyde

Intermediate:
5-Bromo-3-fluoro-2-hydroxybenzaldehyde

O-Methylation
(MeI, K2CO3)

Starting Material:
3-Fluoro-2-hydroxybenzaldehyde

Regioselective Bromination
(Br2, AcOH)

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Synthesis of 5-Bromo-3-fluoro-2-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037184/docs#technical-guide-synthesis-of-5-bromo-
3-fluoro-2-methoxybenzaldehyde]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3037184/docs?utm_src=pdf-body-img#technical-guide-synthesis-of-5-bromo-3-fluoro-2-methoxybenzaldehyde
https://www.benchchem.com/product/b3037184/docs#technical-guide-synthesis-of-5-bromo-3-fluoro-2-methoxybenzaldehyde
https://www.benchchem.com/product/b3037184/docs#technical-guide-synthesis-of-5-bromo-3-fluoro-2-methoxybenzaldehyde
https://www.benchchem.com/product/b3037184/docs#technical-guide-synthesis-of-5-bromo-3-fluoro-2-methoxybenzaldehyde
https://www.benchchem.com/product/b3037184/docs#technical-guide-synthesis-of-5-bromo-3-fluoro-2-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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